Cas no 2248201-96-7 ((2R)-3-(2,4-Difluorophenyl)-2-methylpropan-1-amine)

• Product Name: (2R)-3-(2,4-Difluorophenyl)-2-methylpropan-1-amine
• CAS No: 2248201-96-7
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• CID: 6290947
• PubChem ID: 94460689
• Update Time: 2025-06-25

(2R)-3-(2,4-Difluorophenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2248201-96-7
• (2R)-3-(2,4-Difluorophenyl)-2-methylpropan-1-amine
• EN300-6507763

• Inchi： 1S/C10H13F2N/c1-7(6-13)4-8-2-3-9(11)5-10(8)12/h2-3,5,7H,4,6,13H2,1H3/t7-/m1/s1
• InChI Key： GDIGYIGSJCINMC-SSDOTTSWSA-N
• SMILES： FC1C=C(C=CC=1C[C@@H](C)CN)F

Computed Properties

• Exact Mass: 185.10160574g/mol
• Monoisotopic Mass: 185.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-3-(2,4-Difluorophenyl)-2-methylpropan-1-amine

Comprehensive Analysis of (2R)-3-(2,4-Difluorophenyl)-2-methylpropan-1-amine (CAS No. 2248201-96-7): Properties, Applications, and Research Insights

The compound (2R)-3-(2,4-Difluorophenyl)-2-methylpropan-1-amine (CAS No. 2248201-96-7) is a chiral amine derivative with a unique structural framework, featuring a 2,4-difluorophenyl group and a methylpropan-1-amine moiety. Its stereospecific configuration, denoted by the (2R) prefix, plays a critical role in its biochemical interactions, making it a subject of interest in pharmaceutical and agrochemical research. This article delves into its molecular characteristics, synthesis pathways, and potential applications while addressing trending topics such as green chemistry, drug discovery, and chiral building blocks.

In recent years, the demand for fluorinated compounds like (2R)-3-(2,4-Difluorophenyl)-2-methylpropan-1-amine has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for terms such as "fluorophenyl derivatives in drug design" or "chiral amine synthesis techniques," reflecting the compound's relevance in modern medicinal chemistry. Its CAS No. 2248201-96-7 serves as a unique identifier in databases like PubChem and Reaxys, facilitating precise literature retrieval for academic and industrial studies.

The synthesis of (2R)-3-(2,4-Difluorophenyl)-2-methylpropan-1-amine often involves asymmetric hydrogenation or enzymatic resolution, aligning with the principles of sustainable chemistry. A 2023 study highlighted its role as a precursor for bioactive molecules targeting neurological disorders, a hot topic in neuroscience research. Additionally, its lipophilicity and hydrogen-bonding capacity make it a versatile intermediate for optimizing drug candidates, resonating with queries like "improving drug solubility using fluorinated amines."

From an industrial perspective, CAS No. 2248201-96-7 is cataloged in specialty chemical inventories for high-value fine chemicals. Its applications extend to catalysis and material science, where its stereochemistry influences polymer properties. Notably, patents filed between 2020–2023 emphasize its utility in OLED materials and liquid crystals, addressing the growing demand for advanced electronic materials.

Environmental and safety profiles of (2R)-3-(2,4-Difluorophenyl)-2-methylpropan-1-amine are rigorously evaluated under REACH and OECD guidelines. Its low ecotoxicity and biodegradability align with the green chemistry movement, a frequently searched topic among sustainability-driven researchers. Analytical techniques like HPLC and NMR are employed to ensure purity, a critical factor for compliance with GMP standards in pharmaceutical manufacturing.

In conclusion, (2R)-3-(2,4-Difluorophenyl)-2-methylpropan-1-amine (CAS No. 2248201-96-7) exemplifies the intersection of chiral chemistry and applied sciences. Its multifaceted applications, coupled with its alignment with industry trends and academic inquiries, underscore its significance in contemporary research. Future studies may explore its potential in personalized medicine or catalysis innovation, further solidifying its role in scientific advancement.